Cas no 1006458-49-6 (3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid)
1006458-49-6 structure
Product Name:3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid
CAS No:1006458-49-6
MF:C7H9N3O3
MW:183.164661169052
MDL:MFCD06805788
CID:3160105
PubChem ID:19623316
Update Time:2025-04-21
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid
- 1006458-49-6
- AKOS000314782
- 3-[4-(AMINOCARBONYL)-1H-PYRAZOL-1-YL]PROPANOIC ACID
- GQB45849
- EN300-92551
- BBL040995
- 3-(4-carbamoylpyrazol-1-yl)propanoic acid
- 3-(4-carbamoyl-1H-pyrazol-1-yl)propanoicacid
- STL414509
-
- MDL: MFCD06805788
- Inchi: 1S/C7H9N3O3/c8-7(13)5-3-9-10(4-5)2-1-6(11)12/h3-4H,1-2H2,(H2,8,13)(H,11,12)
- InChI Key: WOOYFUOWGMSBBK-UHFFFAOYSA-N
- SMILES: OC(CCN1C=C(C(N)=O)C=N1)=O
Computed Properties
- Exact Mass: 183.06439116Da
- Monoisotopic Mass: 183.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 98.2Ų
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483702-1g |
3-(4-Carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 97% | 1g |
$381 | 2022-06-14 | |
| Enamine | EN300-92551-0.05g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 0.05g |
$259.0 | 2023-09-01 | |
| Enamine | EN300-92551-0.1g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 0.1g |
$385.0 | 2023-09-01 | |
| Enamine | EN300-92551-0.25g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 0.25g |
$550.0 | 2023-09-01 | |
| Enamine | EN300-92551-0.5g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 0.5g |
$866.0 | 2023-09-01 | |
| Enamine | EN300-92551-1.0g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 1.0g |
$1111.0 | 2023-02-11 | |
| Enamine | EN300-92551-2.5g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 2.5g |
$1944.0 | 2023-09-01 | |
| Enamine | EN300-92551-5.0g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 5.0g |
$3332.0 | 2023-02-11 | |
| Enamine | EN300-92551-10.0g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 10.0g |
$4998.0 | 2023-02-11 | |
| Enamine | EN300-92551-1g |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid |
1006458-49-6 | 95% | 1g |
$1111.0 | 2023-09-01 |
3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1006458-49-6 (3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid) Related Products
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